Cas no 4741-65-5 (Furo[3,4-e]-1,3-benzodioxol-8(6H)-one)

Furo[3,4-e]-1,3-benzodioxol-8(6H)-one structure
4741-65-5 structure
Product Name:Furo[3,4-e]-1,3-benzodioxol-8(6H)-one
CAS No:4741-65-5
MF:C9H6O4
MW:178.14154291153
CID:1112769
PubChem ID:11137680
Update Time:2025-04-20

Furo[3,4-e]-1,3-benzodioxol-8(6H)-one Chemical and Physical Properties

Names and Identifiers

    • Furo[3,4-e]-1,3-benzodioxol-8(6H)-one
    • 4741-65-5
    • DTXSID001288495
    • furo[3,4-e]-1 ,3-benzodioxol-8( 6h)-one
    • AKOS000277820
    • Inchi: 1S/C9H6O4/c10-9-7-5(3-11-9)1-2-6-8(7)13-4-12-6/h1-2H,3-4H2
    • InChI Key: UOEUZFYSJCPDRP-UHFFFAOYSA-N
    • SMILES: O1COC2=CC=C3COC(C3=C12)=O

Computed Properties

  • Exact Mass: 178.02660867g/mol
  • Monoisotopic Mass: 178.02660867g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 44.8Ų
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